Cas no 2411288-00-9 (2-chloro-N-methyl-N-[(2-methyloxolan-2-yl)methyl]propanamide)

• Product Name: 2-chloro-N-methyl-N-[(2-methyloxolan-2-yl)methyl]propanamide
• CAS No: 2411288-00-9
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 6173374
• PubChem ID: 165789960
• Update Time: 2025-10-29

2-chloro-N-methyl-N-[(2-methyloxolan-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3788961746
• 2-chloro-N-methyl-N-[(2-methyloxolan-2-yl)methyl]propanamide
• 2411288-00-9
• EN300-7560504

• Inchi： 1S/C10H18ClNO2/c1-8(11)9(13)12(3)7-10(2)5-4-6-14-10/h8H,4-7H2,1-3H3
• InChI Key： BFCLLKWNVWOTOP-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C)CC1(C)CCCO1)=O

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-N-methyl-N-[(2-methyloxolan-2-yl)methyl]propanamide

Compound 2411288-00-9: A Comprehensive Overview

The compound with CAS number 2411288-00-9, also known as 2-chloro-N-methyl-N-[(2-methyloxolan-2-yl)methyl]propanamide, is a versatile organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing drug delivery systems and improving the efficiency of industrial chemical processes.

The molecular structure of 2-chloro-N-methyl-N-[(2-methyloxolan-2-yl)methyl]propanamide features a chlorinated propanamide backbone with a methyl group attached to the nitrogen atom. The presence of the oxolane ring introduces steric hindrance and enhances the molecule's stability, making it suitable for applications requiring robust chemical frameworks. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anti-inflammatory agents.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of this compound. Using density functional theory (DFT), scientists have identified key reactive sites that can be exploited for tailored chemical modifications. These insights have paved the way for its use in designing more efficient catalysts and sensors, contributing to the field of green chemistry.

In terms of synthesis, compound 2411288-00-9 is typically prepared through a multi-step process involving nucleophilic substitution and amide formation. The reaction conditions, including temperature and solvent choice, play a critical role in achieving high yields and purity. Innovations in catalytic methods have further optimized this synthesis pathway, reducing production costs and environmental impact.

The biological activity of this compound has been extensively studied, particularly its interactions with cellular membranes and enzymes. Experimental data indicate that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting potential applications in oncology. Additionally, its ability to penetrate lipid bilayers makes it a promising candidate for drug delivery systems targeting intracellular pathogens.

In conclusion, compound 2411288-00-9 stands out as a valuable molecule with diverse applications across multiple disciplines. Its structural versatility, combined with recent research breakthroughs, positions it as a key player in advancing modern chemical science. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to make significant contributions to both academic research and industrial innovation.